Cas no 142374-19-4 (Tert-butyl 4-(2-oxoethyl)piperidine-1-carboxylate)

Tert-butyl 4-(2-oxoethyl)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for the construction of piperidine-based scaffolds. Its key advantages include the presence of both a protected amine (Boc group) and a reactive carbonyl functionality (2-oxoethyl), enabling selective modifications for further derivatization. The Boc group enhances stability during synthetic manipulations, while the ketone moiety allows for diverse transformations such as reductive amination or nucleophilic additions. This compound is widely utilized in pharmaceutical and agrochemical research for the development of bioactive molecules. Its well-defined reactivity and compatibility with standard synthetic protocols make it a reliable building block for complex molecular architectures.

Tert-butyl 4-(2-oxoethyl)piperidine-1-carboxylate structure

142374-19-4 structure

Product Name:Tert-butyl 4-(2-oxoethyl)piperidine-1-carboxylate

CAS No:142374-19-4

MF:C₁₂H₂₁NO₃

MW:227.300043821335

MDL:MFCD03425258

CID:101125

PubChem ID:24885547

Update Time:2025-06-08

Tert-butyl 4-(2-oxoethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-(2-oxoethyl)piperidine-1-carboxylate
- N-Boc-4-Piperidineacetaldehyde
- 2-(N-BOC-4-piperidinyl)acetaldehyde
- 1,3-dichloro-5,6-dihydro-4H-cyclopenta[c]thiophen-4-one
- 1-PIPERIDINECARBOXYLIC ACID, 4-(2-OXOETHYL)-, 1,1-DIMETHYLETHYL ESTER
- 4-(2-oxo-ethyl)-piperidine-1-carboxylic acid tert-butyl ester
- 4-(2-oxoethyl)piperidine-1-carboxylic acid,tert-butyl ester
- [1-(tert-butoxycarbonyl)piperidin-4-yl]acetaldehyde
- 1-(tert-butoxycarbonyl)piperidine-4-acetaldehyde
- 1-t-butyloxycarbonyl-4-(2-oxoethyl)piperidine
- 4-(2-oxo-ethyl)-piperidi
- 680214_ALDRICH
- ACMC-20a6wd
- N-tert-Butoxycarbonyl-4-piperidylacetaldehyde
- 1-(tert-butyloxycarbonyl)-piperidine-4-acetaldehyde
- 4-(2-Oxoethyl)piperidine-1-carboxylic acid, tert-butyl ester
- tert-Butyl 4-(formylmethyl)piperidine-1-carboxylate
- 1-Boc-4-(2-oxo-ethyl)piperidine
- 4-(2-Oxoethyl)piperidine-1-carboxylic Acid tert-Butyl Ester
- N-BOC-PIPERIDINYL-4-ACETALDEHYDE
- 4-(2-oxo-ethyl)piperidine-1-carboxylic acid tert-butyl ester
- 4-(2-oxoethyl)piperidin 1-carboxylic acid tert-butyl ester
- 4-(2-OxoEthyl)piperidine-1-carboxylic acidtert-butyl ester
- N-Boc-4-piperidineacetaldehyde, 97%
- 1-t-butyloxycarbonyl-4-formylmethyl-piperidine
- MFCD03425258
- 142374-19-4
- FT-0649356
- AKOS005067591
- CS-M1538
- tert-butyl 4-(2-oxo-ethyl)piperidine-1-carboxylate
- SCHEMBL416508
- EN300-66955
- (1-t-butoxycarbonylpiperidin4-yl)acetaldehyde
- tert-Butyl4-(2-oxoethyl)piperidine-1-carboxylate
- DS-12138
- W-205578
- N-Boc-4-piperidine acetaldehyde
- Z1065726098
- 1,1-dimethylethyl 4-(2-oxoethyl)-1-piperidinecarboxylate
- DTXSID80438584
- 1-tert-butoxycarbonyl-4-(formylmethyl)piperidine
- A20260
- 1-(tert-butoxycarbonyl)-piperidine-4-acetaldehyde
- AM803210
- tert-butyl-4-(2-oxoethyl)piperidine-1-carboxylate
- tert-butyl 4-(oxoethyl)piperidine-1-carboxylate
- 2-(N-t-Butyloxycarbonylpiperidin-4-yl)acetaldehyde
- (1-t-Butoxycarbonylpiperidin-4-yl)acetaldehyde
- [1-(tert-butoxycarbonyl)piperidin -4-yl]acetaldehyde
- (1-t -Butoxycarbonylpiperidin4-yl)acetaldehyde
- AB14633
- 4-(2-Oxoethyl)piperidine-1-carboxylic acid, tert-butyl ester, tert-Butyl 4-(formylmethyl)piperidine-1-carboxylate
- PSRHRFNKESVOEL-UHFFFAOYSA-N
- SY014443
- DB-011997
- Tert-butyl 4-(2-oxoethyl)piperidine-1-carboxylate
- MDL： MFCD03425258
- Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-7-4-10(5-8-13)6-9-14/h9-10H,4-8H2,1-3H3
- InChI Key： PSRHRFNKESVOEL-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCC(CC=O)CC1)=O

Computed Properties

Exact Mass: 227.15223
Monoisotopic Mass: 227.15214353g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 46.6

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Solid
Density: 1.035
Melting Point: 38-42 °C
Boiling Point: 318.1°C at 760 mmHg
Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C
Refractive Index: 1.467
PSA: 46.61
LogP: 2.16040

Tert-butyl 4-(2-oxoethyl)piperidine-1-carboxylate Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305 + P351 + P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26
Hazardous Material Identification：
Storage Condition：Inert atmosphere,Store in freezer, under -20°C
Risk Phrases：R36/37/38
Safety Term：S26

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